Cas no 90796-01-3 (5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride)

• Product Name: 5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride
• CAS No: 90796-01-3
• MF: C₉H₂₁Cl₂N
• MW: 214.17574095726
• MDL: MFCD27500642
• CID: 2083972
• PubChem ID: 86222829
• Update Time: 2025-08-03

5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride
• diethyl-(5-chloro-pentyl)-amine, hydrochloride
• Hydrochlorid, Diaethyl-(5-chlor-pentyl)-amine
• 5-Chloro-N,N-diethyl-1-pentanamineHydrochloride
• SY027316
• 5-Chloro-N,N-diethyl-1-pentanamine HCl
• MFCD27500642
• (5-chloropentyl)diethylamine hydrochloride
• AKOS027257064
• AC7200
• 90796-01-3

• MDL： MFCD27500642
• Inchi： 1S/C9H20ClN.ClH/c1-3-11(4-2)9-7-5-6-8-10;/h3-9H2,1-2H3;1H
• InChI Key： QEJBVLMPPPNUHH-UHFFFAOYSA-N
• SMILES： ClCCCCCN(CC)CC.Cl

Computed Properties

• Exact Mass: 213.10500
• Monoisotopic Mass: 213.1051051Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 72
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 3.53930

5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride

5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride (CAS 90796-01-3): A Comprehensive Overview

5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride (CAS 90796-01-3) is a specialized organic compound with a molecular formula of C9H21Cl2N. This compound, also known as 5-chloro-N,N-diethylpentan-1-amine hydrochloride, belongs to the class of alkylamine derivatives and has garnered attention in various research and industrial applications due to its unique chemical properties.

The compound features a five-carbon chain with a chlorine atom at the terminal position and a diethylamino group at the opposite end, forming its hydrochloride salt. This structural configuration contributes to its solubility in polar solvents like water and ethanol, making it suitable for specific synthetic and analytical applications.

In recent years, researchers have explored the potential of 5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride in pharmaceutical intermediates and specialty chemical synthesis. Its molecular structure allows for modifications that can lead to biologically active compounds, though it is not directly used in drug formulations. The compound's stability under controlled conditions makes it a candidate for further chemical investigations.

One of the trending topics in organic chemistry is the development of sustainable synthesis methods for amine derivatives. 5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride has been studied in this context, with researchers aiming to optimize its production using green chemistry principles. This aligns with the growing demand for environmentally friendly chemical processes in academia and industry.

The compound's physicochemical properties have been characterized through various analytical techniques. It typically appears as a white to off-white crystalline powder with a melting point range of 120-125°C. Its solubility profile and stability data are crucial for handling and storage considerations in laboratory settings.

From a market perspective, 5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride serves as a building block in organic synthesis. Chemical suppliers and research institutions maintain interest in this compound for its potential in creating more complex molecular architectures. The global specialty chemicals market has seen steady demand for such intermediates, particularly in regions with strong pharmaceutical and agrochemical research sectors.

Analytical chemists often utilize 5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride as a reference standard or starting material in method development. Its well-defined structure and properties make it suitable for chromatography and spectroscopy studies. Recent publications have highlighted its use in developing new analytical protocols for amine-containing compounds.

Safety considerations for handling 5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride follow standard laboratory protocols for organic compounds. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. The compound should be stored in a cool, dry place away from incompatible substances.

Recent advancements in computational chemistry have enabled researchers to model the behavior of compounds like 5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride in silico before laboratory experimentation. This approach has improved the efficiency of research involving this compound, reducing experimental costs and time.

The synthesis of 5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride typically involves the reaction of 5-chloropentylamine with diethylamine under controlled conditions, followed by salt formation with hydrochloric acid. Process optimization remains an active area of research to improve yield and purity while minimizing environmental impact.

In educational settings, this compound serves as an example for teaching organic synthesis principles and structure-activity relationships. Its straightforward yet versatile structure makes it suitable for demonstrating fundamental concepts in advanced organic chemistry courses.

The future research directions for 5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride may include exploration of its potential in material science applications, particularly in the development of functionalized polymers or as a ligand in coordination chemistry. The compound's amine functionality offers possibilities for further chemical modifications.

Quality control for 5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride typically involves HPLC analysis, melting point determination, and spectroscopic characterization. These analytical methods ensure batch-to-batch consistency for research and industrial applications where precise chemical composition is critical.

As with many specialty chemicals, the commercial availability of 5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride varies by region and supplier. Researchers often consult multiple chemical catalogs or work directly with manufacturers to source this material for their specific needs.

The compound's role in medicinal chemistry research continues to evolve, particularly in the design of novel pharmacophores. While not itself a drug candidate, its structural features make it a valuable intermediate in the synthesis of potentially bioactive molecules targeting various biological pathways.

Environmental fate studies of 5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride indicate that proper disposal methods should be followed to prevent ecosystem impact. Many institutions have established protocols for the responsible handling and disposal of such chemical substances in accordance with local regulations.

In conclusion, 5-Chloro-N,N-diethyl-1-pentanamine Hydrochloride (CAS 90796-01-3) represents an interesting case study in specialty chemical applications. Its combination of structural features and chemical properties maintains its relevance in various research fields, from synthetic chemistry to materials science. As chemical research continues to advance, compounds like this will likely find new applications and improved synthetic methodologies.